Cas no 98276-81-4 (N-(1H-pyrrol-2-ylcarbonyl)-Glycine)

• Product Name: N-(1H-pyrrol-2-ylcarbonyl)-Glycine
• CAS No: 98276-81-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4663186
• PubChem ID: 21126202
• Update Time: 2025-07-24

N-(1H-pyrrol-2-ylcarbonyl)-Glycine Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrole-2-carbonyl)glycine
• 2-(1H-pyrrol-2-ylformamido)acetic acid
• 2-(1H-pyrrole-2-carbonylamino)acetic acid
• Pyrroyl-glycin
• N-(1H-Pyrrol-2-ylcarbonyl)glycine
• 2-(1H-Pyrrole-2-carboxamido)acetic acid
• CID 21126202
• N-(1H-pyrrol-2-ylcarbonyl)-Glycine

• Inchi： 1S/C7H8N2O3/c10-6(11)4-9-7(12)5-2-1-3-8-5/h1-3,8H,4H2,(H,9,12)(H,10,11)
• InChI Key： GCBXCOXVQXMSOS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)NCC(=O)O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1H-pyrrol-2-ylcarbonyl)-Glycine

Introduction to N-(1H-pyrrol-2-ylcarbonyl)-Glycine (CAS No. 98276-81-4)

N-(1H-pyrrol-2-ylcarbonyl)-Glycine, a compound with the chemical formula C₆H₈N₂O₃, is a significant intermediate in the field of pharmaceutical chemistry and bioconjugation. This compound is characterized by its pyrrol-2-ylcarbonyl moiety, which makes it a valuable building block for the synthesis of various bioactive molecules. The CAS No. 98276-81-4 uniquely identifies this substance, ensuring precise classification and handling in research and industrial applications.

The N-(1H-pyrrol-2-ylcarbonyl)-Glycine structure is particularly useful in the development of peptides and proteins due to its ability to protect amino groups during synthetic processes. This protection is crucial in multi-step syntheses where selective modification is required. The pyrrol-2-ylcarbonyl group, also known as a Boc group when attached to nitrogen, provides stability and prevents unwanted side reactions, making it a cornerstone in peptide chemistry.

Recent advancements in the pharmaceutical industry have highlighted the importance of N-(1H-pyrrol-2-ylcarbonyl)-Glycine in the development of targeted therapies. Its role in peptide synthesis has been leveraged to create novel drug candidates that exhibit high specificity and efficacy. For instance, research has demonstrated its utility in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties.

The compound's versatility extends beyond peptide synthesis. It has been explored in the development of enzyme inhibitors and receptor ligands, where its structural features allow for precise tuning of molecular interactions. The pyrrol-2-ylcarbonyl group's ability to form stable amide bonds has made it a preferred choice for linking functional groups in complex molecular architectures. This property is particularly advantageous in the design of biologics, where maintaining structural integrity is paramount.

In clinical trials, derivatives of N-(1H-pyrrol-2-ylcarbonyl)-Glycine have shown promise in treating various conditions by modulating biological pathways. For example, studies have indicated its potential role in immunomodulation, where modified peptides derived from this compound exhibit enhanced binding affinity to target receptors. Such findings underscore the importance of N-(1H-pyrrol-2-ylcarbonyl)-Glycine as a key intermediate in drug discovery.

The synthesis of N-(1H-pyrrol-2-ylcarbonyl)-Glycine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it more accessible for large-scale production. Advances in catalytic techniques and green chemistry principles have further enhanced the sustainability of its synthesis, aligning with global efforts to reduce environmental impact.

The compound's stability under various conditions has also been a focus of research. Studies have investigated its behavior under different pH levels and temperatures to understand its suitability for various applications. These studies have revealed that N-(1H-pyrrol-2-ylcarbonyl)-Glycine maintains its integrity under mild conditions, making it an ideal candidate for formulations requiring stability without degradation.

Future research directions for N-(1H-pyrrol-2-ylcarbonyl)-Glycine include exploring its potential in drug delivery systems. The ability to conjugate this compound with other molecules has opened up possibilities for targeted drug delivery, where it can serve as a linker between therapeutic agents and delivery vehicles. This approach could enhance therapeutic efficacy while minimizing side effects.

Moreover, the growing interest in computational chemistry has led to the development of predictive models for designing derivatives of N-(1H-pyrrol-2-ylcarbonyl)-Glycine. These models leverage machine learning algorithms to forecast the properties of new compounds based on existing data, accelerating the drug discovery process. Such innovations highlight the intersection of traditional organic chemistry with cutting-edge computational techniques.

In summary, N-(1H-pyrrol-2-ylcarbonyl)-Glycine (CAS No. 98276-81-4) is a versatile and essential compound in pharmaceutical chemistry. Its unique structural features make it indispensable in peptide synthesis and drug development, with ongoing research uncovering new applications and improvements in its production methods. As the field continues to evolve, this compound will remain a critical component in advancing therapeutic solutions.